Cas no 1039933-90-8 (5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine)
5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-oxadiazole core linked to a 2,3-dihydro-1,4-benzodioxin moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and material science. The oxadiazole ring contributes to stability and hydrogen-bonding capability, while the benzodioxin group enhances solubility and bioavailability. Its amine functionality allows for further derivatization, enabling applications in drug discovery, particularly as a scaffold for kinase inhibitors or antimicrobial agents. The compound’s balanced lipophilicity and rigid framework make it suitable for optimizing pharmacokinetic profiles in bioactive molecule design.
1039933-90-8 structure
Product Name:5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine
CAS No:1039933-90-8
MF:C10H9N3O3
MW:219.196761846542
CID:1140087
PubChem ID:28938024
Update Time:2025-05-27
5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine
- F2146-0072
- MLS004820099
- AC1Q535G
- MolPort-005-237-177
- ZINC20429603
- AKOS005208423
- MCULE-4748538900
- SMR003171444
- EN300-69427
- F2146-0072; MLS004820099; AC1Q535G; MolPort-005-237-177; ZINC20429603; AKOS005208423; MCULE-4748538900; SMR003171444; EN300-69427;
- G22684
- 5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-amine
- 1039933-90-8
- BRD-K05519962-001-01-3
- DTXSID30651822
- Z361885658
-
- Inchi: 1S/C10H9N3O3/c11-10-13-12-9(16-10)6-1-2-7-8(5-6)15-4-3-14-7/h1-2,5H,3-4H2,(H2,11,13)
- InChI Key: OGKQGHXOQYDRAM-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(C3=NN=C(N)O3)=CC1=2
Computed Properties
- Exact Mass: 219.06439116g/mol
- Monoisotopic Mass: 219.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 83.4Ų
5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A322775-1g |
5-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-amine |
1039933-90-8 | 97% | 1g |
$397.0 | 2024-04-26 | |
| Chemenu | CM450023-100mg |
5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine |
1039933-90-8 | 95%+ | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM450023-250mg |
5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine |
1039933-90-8 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM450023-1g |
5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine |
1039933-90-8 | 95%+ | 1g |
$*** | 2023-04-03 | |
| TRC | D453468-25mg |
5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine |
1039933-90-8 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D453468-50mg |
5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine |
1039933-90-8 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D453468-250mg |
5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine |
1039933-90-8 | 250mg |
$ 275.00 | 2022-06-05 | ||
| Enamine | EN300-69427-0.05g |
5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine |
1039933-90-8 | 95.0% | 0.05g |
$61.0 | 2025-02-20 | |
| Enamine | EN300-69427-0.1g |
5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine |
1039933-90-8 | 95.0% | 0.1g |
$89.0 | 2025-02-20 | |
| Enamine | EN300-69427-0.25g |
5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine |
1039933-90-8 | 95.0% | 0.25g |
$128.0 | 2025-02-20 |
5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
1039933-90-8 (5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-amine) Related Products
- 914670-26-1(1,3,4-Oxadiazol-2-amine, 5-[4-(phenoxymethyl)phenyl]-)
- 62035-98-7(1,3,4-Oxadiazol-2-amine, 5-(4,5-dimethoxy-2-methylphenyl)-)
- 1673-44-5(5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine)
- 90840-51-0(5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-amine)
- 60135-71-9(5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-amine)
- 80987-71-9(5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-amine)
- 83796-22-9(1,3,4-Oxadiazol-2-amine,5-(4-ethoxy-3,5-dimethoxyphenyl)-)
- 1673-43-4(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine)
- 5711-61-5(5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-amine)
- 19949-29-2(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-amine)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk